Cas no 2138532-71-3 (5-bromo-N-cyclobutylquinazolin-2-amine)

• Product Name: 5-bromo-N-cyclobutylquinazolin-2-amine
• CAS No: 2138532-71-3
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 6294497
• PubChem ID: 165960692
• Update Time: 2025-06-22

5-bromo-N-cyclobutylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1162059
• 2138532-71-3
• 5-bromo-N-cyclobutylquinazolin-2-amine

• Inchi： 1S/C12H12BrN3/c13-10-5-2-6-11-9(10)7-14-12(16-11)15-8-3-1-4-8/h2,5-8H,1,3-4H2,(H,14,15,16)
• InChI Key： PEOCZVVZJTZYOG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)NC1CCC1

Computed Properties

• Exact Mass: 277.02146g/mol
• Monoisotopic Mass: 277.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-bromo-N-cyclobutylquinazolin-2-amine

Recent Advances in the Study of 5-bromo-N-cyclobutylquinazolin-2-amine (CAS: 2138532-71-3) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-N-cyclobutylquinazolin-2-amine (CAS: 2138532-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. Quinazoline derivatives, such as this compound, have long been recognized for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The specific substitution pattern of 5-bromo-N-cyclobutylquinazolin-2-amine, featuring a bromine atom at the 5-position and a cyclobutylamine moiety at the 2-position, has been hypothesized to enhance its binding affinity and selectivity toward certain biological targets, particularly protein kinases and DNA-interacting enzymes.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-bromo-N-cyclobutylquinazolin-2-amine. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase, with an IC50 value in the low micromolar range. The researchers employed a combination of X-ray crystallography and molecular docking studies to demonstrate that the bromine atom forms critical halogen bonds with key residues in the ATP-binding pocket of EGFR, while the cyclobutyl group induces conformational changes that enhance binding stability. These findings suggest that 5-bromo-N-cyclobutylquinazolin-2-amine could serve as a promising lead compound for the development of novel EGFR inhibitors, particularly for the treatment of non-small cell lung cancer (NSCLC) and other EGFR-driven malignancies.

In addition to its kinase inhibitory properties, 5-bromo-N-cyclobutylquinazolin-2-amine has also been investigated for its potential as a DNA intercalator. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits strong binding affinity to double-stranded DNA, as evidenced by fluorescence displacement assays and thermal denaturation experiments. The researchers proposed that the planar quinazoline core intercalates between DNA base pairs, while the bromine atom and cyclobutylamine side chain contribute to additional interactions with the DNA minor groove. This dual binding mode may explain the compound's observed cytotoxicity against certain cancer cell lines, particularly those with high proliferative rates.

The synthetic accessibility of 5-bromo-N-cyclobutylquinazolin-2-amine has also been a subject of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis of this compound starting from commercially available 5-bromoquinazolin-2-one. The key improvement involved the use of a palladium-catalyzed Buchwald-Hartwig amination reaction between 2-chloro-5-bromoquinazoline and cyclobutylamine, which achieved a 78% yield with excellent purity (>99% by HPLC). This scalable synthesis route is particularly important for facilitating further preclinical evaluation and potential commercialization of derivatives based on this scaffold.

Ongoing research is exploring structure-activity relationships (SAR) around the 5-bromo-N-cyclobutylquinazolin-2-amine core. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that modifications at the 4-position of the quinazoline ring can significantly modulate both kinase inhibitory activity and cellular permeability. Furthermore, replacement of the bromine atom with other halogen substituents appears to influence target selectivity, with iodine derivatives showing enhanced potency against certain kinase isoforms while maintaining favorable pharmacokinetic properties.

In conclusion, 5-bromo-N-cyclobutylquinazolin-2-amine (CAS: 2138532-71-3) represents a promising chemical scaffold with multiple potential therapeutic applications. Its unique combination of kinase inhibitory activity and DNA-binding properties, coupled with improved synthetic accessibility, makes it an attractive candidate for further medicinal chemistry optimization. Future research directions likely include comprehensive in vivo efficacy studies, detailed toxicological profiling, and exploration of combination therapies with existing anticancer agents. The continued investigation of this compound and its derivatives may yield novel therapeutic agents for cancer treatment and other diseases mediated by the targeted biological pathways.